Cas no 2171859-56-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid
• CAS No: 2171859-56-4
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 5800627
• PubChem ID: 165784583
• Update Time: 2025-06-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid
• EN300-1550881
• 2171859-56-4
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-3-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C23H22N2O6/c1-23(14-26,21(28)29)25-20(27)11-6-12-24-22(30)31-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19,26H,12-14H2,1H3,(H,24,30)(H,25,27)(H,28,29)
• InChI Key： BIWCTMDGTIEUKW-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC(C(=O)O)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.14778643g/mol
• Monoisotopic Mass: 422.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS No. 2171859-56-4, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynylamino moiety, and a hydroxyl-containing propanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, while the butynylamino moiety introduces unique reactivity and functionalization potential.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and catalytic cross-coupling reactions. These techniques have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. The hydroxyl-containing propanoic acid backbone provides additional functionalization sites, allowing for further chemical modifications to tailor the compound's properties for specific uses.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized its structure as a scaffold for designing bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzyme targets, including kinases and proteases. These findings highlight its potential role in the development of novel pharmaceutical agents.

In addition to its medicinal applications, this compound has also found utility in materials science. Its unique combination of functional groups makes it an ideal candidate for constructing advanced materials such as stimuli-responsive polymers and self-healing materials. Recent research has demonstrated that incorporating this compound into polymer networks can enhance their mechanical properties and responsiveness to external stimuli, opening new avenues for material innovation.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the installation of the Fmoc group, the formation of the butynylamino moiety, and the introduction of the hydroxyl-containing propanoic acid backbone. Advanced purification techniques such as chromatography and crystallization are employed to ensure high purity levels, which are critical for downstream applications.

From a structural perspective, this compound exhibits a fascinating balance between rigidity and flexibility. The fluorenylmethoxycarbonyl group imparts rigidity to the molecule, while the butynylamino moiety introduces elements of flexibility that can be exploited for functionalization. This structural interplay makes it an attractive candidate for studying molecular recognition and self-assembling systems.

Recent studies have also explored the use of this compound in bioconjugation reactions. Its reactivity profile makes it amenable to coupling with biomolecules such as proteins and nucleic acids, offering new possibilities in bioanalytical chemistry and diagnostics. For example, researchers have successfully utilized this compound as a linker in immunoassays, demonstrating its potential for improving diagnostic accuracy.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxy-2-methylpropanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functionalization strategies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.